Cas no 1806281-27-5 (2-Cyano-4-iodo-6-methylbenzoic acid)

• Product Name: 2-Cyano-4-iodo-6-methylbenzoic acid
• CAS No: 1806281-27-5
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 5001248
• Update Time: 2025-05-27

2-Cyano-4-iodo-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-iodo-6-methylbenzoic acid

• Inchi： 1S/C9H6INO2/c1-5-2-7(10)3-6(4-11)8(5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： GQXREEJQFDOOLG-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-4-iodo-6-methylbenzoic acid

Recent Advances in the Application of 2-Cyano-4-iodo-6-methylbenzoic Acid (CAS: 1806281-27-5) in Chemical Biology and Pharmaceutical Research

2-Cyano-4-iodo-6-methylbenzoic acid (CAS: 1806281-27-5) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by a cyano group, an iodo substituent, and a carboxylic acid functionality, has been extensively utilized in the synthesis of complex molecules, including drug candidates and bioactive probes. Recent studies have highlighted its potential in targeted drug design, particularly in the development of kinase inhibitors and covalent modifiers.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-Cyano-4-iodo-6-methylbenzoic acid as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The iodo substituent facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse chemical scaffolds. The resulting compounds exhibited potent inhibitory activity against BTK, a critical target in the treatment of B-cell malignancies and autoimmune diseases.

Another significant application of this compound was reported in the field of covalent drug discovery. A recent Nature Communications article detailed its use in the development of irreversible inhibitors targeting cysteine residues in oncogenic proteins. The cyano group in 2-Cyano-4-iodo-6-methylbenzoic acid served as an electrophilic warhead, forming stable covalent bonds with nucleophilic cysteine residues. This approach led to the discovery of highly selective inhibitors with improved pharmacokinetic properties.

Beyond its role in drug discovery, 2-Cyano-4-iodo-6-methylbenzoic acid has found applications in chemical biology as a versatile probe for protein labeling. Researchers have exploited its iodo group for site-specific modifications of proteins via palladium-catalyzed cross-coupling reactions. This strategy has enabled the precise attachment of fluorescent tags and other functional groups to proteins, facilitating advanced studies of protein-protein interactions and cellular localization.

The synthetic accessibility of 2-Cyano-4-iodo-6-methylbenzoic acid has also been a focus of recent research. A study in Organic Letters described an improved synthetic route that significantly enhanced the yield and purity of this compound. The optimized protocol employed mild reaction conditions and environmentally friendly solvents, aligning with the principles of green chemistry. This advancement has made the compound more accessible for large-scale applications in both academic and industrial settings.

Looking forward, the unique properties of 2-Cyano-4-iodo-6-methylbenzoic acid position it as a valuable tool for addressing current challenges in drug discovery, particularly in the development of targeted covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras). Its versatility in chemical transformations and compatibility with various bioconjugation techniques suggest that its applications will continue to expand in the coming years.